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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015 Get Quote

Introduction

1-Nitropropane (1-NP) is a nitroalkane compound investigated for its potential as a fuel

additive, primarily in diesel and gasoline fuels.[1][2] Its primary function is to act as a cetane

improver, enhancing the ignition quality of diesel fuel.[3] The addition of oxygenated

compounds like 1-nitropropane can lead to more complete combustion, potentially improving

engine performance and reducing harmful emissions.[4][5] These application notes provide an

overview of its use, supported by data from various research studies, and detail the

experimental protocols for its evaluation.

Mechanism of Action

1-Nitropropane enhances combustion through thermal decomposition. The C–N bond in 1-
nitropropane has a lower energy barrier, allowing it to break at lower temperatures compared

to the C-C or C-H bonds in hydrocarbon fuels.[6] This initial decomposition reaction initiates a

chain reaction, producing free radicals that accelerate the combustion of the primary fuel.[7]

The primary decomposition pathway involves the fission of the C-N bond, leading to the

formation of propyl radicals (C3H7•) and nitrogen dioxide (NO2). The subsequent reactions

involving NOx species are crucial in controlling the overall ignition process.[6]

Below is a simplified representation of the initial decomposition pathway of 1-nitropropane
during combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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